2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)-N-pyridin-3-ylacetamide
Overview
Description
2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)-N-pyridin-3-ylacetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is synthesized using a specific method, and its mechanism of action and physiological effects have been studied extensively. In
Mechanism of Action
The mechanism of action of 2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)-N-pyridin-3-ylacetamide is not fully understood. However, studies have shown that it may inhibit the activity of certain enzymes and proteins involved in inflammation and tumor growth. It may also affect the expression of genes involved in these processes.
Biochemical and Physiological Effects:
Studies have shown that 2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)-N-pyridin-3-ylacetamide has anti-inflammatory and anti-tumor effects. It has been shown to inhibit the production of pro-inflammatory cytokines and chemokines. This compound has also been found to induce apoptosis in cancer cells and inhibit their growth.
Advantages and Limitations for Lab Experiments
The advantages of using 2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)-N-pyridin-3-ylacetamide in lab experiments include its potential applications in drug discovery research and its anti-inflammatory and anti-tumor properties. However, its limitations include the lack of understanding of its mechanism of action and potential side effects.
Future Directions
For research on 2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)-N-pyridin-3-ylacetamide include further studies on its mechanism of action, potential applications in drug discovery research, and its use as a tool in the study of protein-protein interactions. Additionally, more research is needed to determine its safety and potential side effects.
Synthesis Methods
The synthesis of 2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)-N-pyridin-3-ylacetamide involves the reaction of 4-iodo-3,5-dimethyl-1H-pyrazole with pyridine-3-carboxylic acid, followed by the addition of acetic anhydride. The resulting product is then purified using column chromatography to obtain the final compound.
Scientific Research Applications
2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)-N-pyridin-3-ylacetamide has potential applications in various scientific fields. It has been studied for its anti-inflammatory and anti-tumor properties. This compound has also been used as a tool in the study of protein-protein interactions and has shown promising results in drug discovery research.
properties
IUPAC Name |
2-(4-iodo-3,5-dimethylpyrazol-1-yl)-N-pyridin-3-ylacetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13IN4O/c1-8-12(13)9(2)17(16-8)7-11(18)15-10-4-3-5-14-6-10/h3-6H,7H2,1-2H3,(H,15,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MYXYOTSTZDXLSL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1CC(=O)NC2=CN=CC=C2)C)I |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13IN4O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)-N-(pyridin-3-yl)acetamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[4-(3-methylphenoxy)but-2-yn-1-yl]morpholine hydrochloride](/img/structure/B6123223.png)
![5-[4-(diethylamino)benzylidene]-1-(4-methoxyphenyl)-2,4,6(1H,3H,5H)-pyrimidinetrione](/img/structure/B6123228.png)
![1-cyclobutyl-N-[4-(2-fluorophenoxy)phenyl]-4-piperidinecarboxamide](/img/structure/B6123235.png)
![N-methyl-N-[(3-methyl-5-isoxazolyl)methyl]-4-oxo-3,4-dihydro-2-quinazolinecarboxamide](/img/structure/B6123248.png)
![3-[(2-adamantylamino)methyl]-1-(4-fluorobenzyl)-3-hydroxy-2-piperidinone](/img/structure/B6123260.png)
![2-phenyl-3-(trifluoromethyl)-2,4,5,6-tetrahydrocyclopenta[c]pyrazole](/img/structure/B6123262.png)
![N'-(5-bromo-3-ethoxy-2-hydroxybenzylidene)-2-[2-nitro-4-(1,1,3,3-tetramethylbutyl)phenoxy]acetohydrazide](/img/structure/B6123286.png)
![2-[(4-oxo-2-pyridin-4-yl-4,5,6,8-tetrahydropyrido[3,4-d]pyrimidin-7(3H)-yl)carbonyl]benzonitrile](/img/structure/B6123297.png)
![5-({3-[4-(3-chlorophenyl)-1-piperazinyl]-1-piperidinyl}methyl)-2,1,3-benzoxadiazole](/img/structure/B6123309.png)
![1-(2-methoxy-6-{[(2-methylbenzyl)amino]methyl}phenoxy)-3-(4-morpholinyl)-2-propanol](/img/structure/B6123314.png)
![4-{[4-[(2-bromo-4-methylphenyl)amino]-6-(4-morpholinyl)-1,3,5-triazin-2-yl]oxy}-3-methoxybenzaldehyde](/img/structure/B6123315.png)